Cas no 1575-57-1 (1-Hydroxy-2-butanone Acetate)

1-Hydroxy-2-butanone Acetate structure
1-Hydroxy-2-butanone Acetate structure
Product Name:1-Hydroxy-2-butanone Acetate
CAS No:1575-57-1
MF:C6H10O3
MW:130.141802310944
MDL:MFCD00027021
CID:41609
PubChem ID:15302
Update Time:2025-04-18

1-Hydroxy-2-butanone Acetate Chemical and Physical Properties

Names and Identifiers

    • 1-Acetoxy-2-butanone
    • 2-oxobutyl acetate
    • 1-(Acetyloxy)-2-butanone
    • 1-Acetoxy-butan-2-one
    • 1-Hydroxy-2-butanone acetate
    • 2-Butanone, 1-hydroxy-, acetate
    • FT-0691825
    • A809851
    • NSC 84222
    • acetic acid 2-oxobutyl ester
    • NSC-84222
    • SCHEMBL713608
    • UNII-9ZR62CUM43
    • 2-Butanone, 1-(acetyloxy)-
    • NS00025123
    • AKOS024429073
    • LS-11419
    • BRN 1755049
    • 4-02-00-00297 (Beilstein Handbook Reference)
    • AM20080565
    • 1575-57-1
    • 9ZR62CUM43
    • BAA57557
    • NSC84222
    • MFCD00027021
    • DTXSID00166271
    • CS-0359350
    • 1-Hydroxy-2-butanone Acetate
    • MDL: MFCD00027021
    • Inchi: 1S/C6H10O3/c1-3-6(8)4-9-5(2)7/h3-4H2,1-2H3
    • InChI Key: LHGWJCBYBIICPP-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)CC(CC)=O

Computed Properties

  • Exact Mass: 130.063
  • Monoisotopic Mass: 130.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4A^2
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.3

Experimental Properties

  • Density: 1.015
  • Boiling Point: 171°C at 760 mmHg
  • Flash Point: 61.2°C
  • Refractive Index: 1.408
  • PSA: 43.37
  • LogP: 0.52860

1-Hydroxy-2-butanone Acetate Pricemore >>

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